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Compound of Interest

Compound Name:
(R)-2-Hydroxypropanimidamide

hydrochloride

CAS No.: 4024-05-9

Cat. No.: B1462462

Get Quote

Welcome to the technical support center for the synthesis of (R)-2-Hydroxypropanimidamide
hydrochloride. This guide is designed for researchers, scientists, and drug development

professionals to navigate the intricacies of this synthesis, troubleshoot common issues, and

understand the formation of potential side products. Our approach is rooted in mechanistic

understanding to empower you to optimize your experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the primary method for synthesizing (R)-2-Hydroxypropanimidamide
hydrochloride?

The most common and established method for the synthesis of (R)-2-
Hydroxypropanimidamide hydrochloride is the Pinner reaction.[1][2][3][4] This reaction

involves two main steps:

Formation of the Pinner Salt: The starting material, (R)-2-hydroxypropanenitrile (also known

as (R)-lactonitrile), is reacted with an alcohol (typically ethanol) in the presence of anhydrous
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hydrogen chloride (HCl). This acid-catalyzed reaction forms the corresponding imino ester

hydrochloride, known as a Pinner salt.[5]

Ammonolysis: The Pinner salt is then treated with ammonia to form the desired (R)-2-
Hydroxypropanimidamide hydrochloride.

The overall reaction is depicted below:

Pinner Reaction: Step 1

Pinner Reaction: Step 2

(R)-2-hydroxypropanenitrile

Ethyl (R)-2-hydroxypropanimidate hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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